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Compound of Interest

Compound Name: Ethyl 2-(3-ethoxyoxan-4-yl)acetate

Cat. No.: B2513416 Get Quote

Overall Proposed Synthesis Pathway
The multi-step synthesis transforms a simple cyclic ketone into the target molecule through a

series of reliable and high-yielding reactions.
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Tetrahydropyran-4-one 3-Bromotetrahydropyran-4-oneStep 1: α-Bromination 3-Ethoxytetrahydropyran-4-oneStep 2: Ether Synthesis Ethyl 2-(3-ethoxyoxan-4-ylidene)acetateStep 3: HWE Olefination Ethyl 2-(3-ethoxyoxan-4-yl)acetateStep 4: Hydrogenation

Dissolve Tetrahydropyran-4-one in Diethyl Ether

Add NBS and Ammonium Acetate

Stir at 25°C

Monitor by TLC

Filter to Remove Succinimide

Wash with Water and Brine

Dry over Na2SO4

Concentrate in vacuo

3-Bromotetrahydropyran-4-one
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Prepare Sodium Ethoxide in Anhydrous Ethanol

Add 3-Bromotetrahydropyran-4-one Solution

Heat to Reflux

Monitor by TLC

Remove Ethanol in vacuo

Partition between Water and Diethyl Ether

Extract Aqueous Layer

Dry and Concentrate Organic Layers

3-Ethoxytetrahydropyran-4-one
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Prepare Phosphonate Ylide with NaH and Triethyl Phosphonoacetate in THF

Add 3-Ethoxytetrahydropyran-4-one Solution at 0°C

Warm to Room Temperature

Monitor by TLC

Quench with Saturated NH4Cl (aq)

Extract with Ethyl Acetate

Dry and Concentrate Organic Layers

Purify by Column Chromatography

Ethyl 2-(3-ethoxyoxan-4-ylidene)acetate
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Dissolve Substrate in Ethanol

Add 10% Pd/C Catalyst

Stir under H2 Atmosphere

Monitor by TLC/GC-MS

Filter through Celite

Concentrate Filtrate in vacuo

Ethyl 2-(3-ethoxyoxan-4-yl)acetate

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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